3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one
Overview
Description
The compound "3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one" is a synthetic flavonoid derivative characterized by the presence of a 4H-chromen-4-one core structure and a chlorophenyl group. Flavonoids are a class of compounds known for their diverse biological activities, and the introduction of chlorine atoms can significantly alter their chemical and biological properties .
Synthesis Analysis
The synthesis of chlorophenyl chromenone derivatives typically involves cyclization reactions. For instance, the title compound in paper was obtained by cyclizing 3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. Similarly, other related compounds have been synthesized using various starting materials and cyclization methods, such as the reaction of 3-acetyl-4-hydroxy coumarin with aromatic aldehydes in the presence of a catalytic amount of piperidine , or by a one-pot, three-component synthesis involving 3-(2-bromoacetyl)-2H-chromen-2-one, primary amines, and phenyl isothiocyanates .
Molecular Structure Analysis
The molecular structure of chlorophenyl chromenones is characterized by the orientation of the chlorophenyl ring with respect to the chromen-4-one skeleton. For example, in paper , the 4-chlorophenyl ring is twisted at an angle of 11.54° relative to the chromen-4-one skeleton. The crystal structures of related compounds have been determined, revealing details such as cell constants, space group, and intermolecular interactions like hydrogen bonding and π-π stacking .
Chemical Reactions Analysis
Chlorophenyl chromenones can undergo various chemical reactions, including coordination with metal ions to form complexes , photo-reorganization to produce angular pentacyclic or tetracyclic compounds , and redox processes as indicated by electrochemical studies . These reactions can lead to the formation of new compounds with potentially different biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of chlorophenyl chromenones are influenced by their molecular structure. The presence of halogen atoms and the chromenone core contribute to properties such as solubility, melting point, and reactivity. The crystallographic analysis provides insights into the solid-state properties, such as the formation of dimers through weak Cl⋯Cl interactions and the arrangement of molecules in the crystal lattice . The spectroscopic data, including IR, UV-vis, NMR, and mass spectrometry, are essential for characterizing these compounds and confirming their structures .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s structurally similar to indole derivatives , which are known to bind with high affinity to multiple receptors, contributing to their diverse biological activities .
Mode of Action
Compounds with similar structures, such as carbonyl cyanide m-chlorophenyl hydrazone (cccp), act as inhibitors of oxidative phosphorylation . They function as ionophores, reducing the ability of ATP synthase to function optimally .
Biochemical Pathways
Related compounds, such as the selenium-containing compound 3-((4-chlorophenyl)selanyl)-1-methyl-1h-indole (cmi), have been shown to modulate oxidative stress and inflammatory pathways .
Pharmacokinetics
In silico pharmacokinetics analysis of the related compound cmi predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier .
Result of Action
The related compound cmi has been shown to protect dopaminergic neurons from h2o2-induced stress by lowering ros levels and boosting the glutathione system .
Action Environment
Related compounds, such as triclocarban, are known to be insoluble in water , which could potentially affect their bioavailability and efficacy.
properties
IUPAC Name |
3-(4-chlorophenyl)-7-hydroxychromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClO3/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-8,17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAMGISMGOXUYFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C3)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70417388 | |
Record name | 3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70417388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15485-81-1 | |
Record name | 3-(4-Chlorophenyl)-7-hydroxy-4H-1-benzopyran-4-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15485-81-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70417388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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